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Compound of Interest

Compound Name: 1-Propanesulfonyl chloride

Cat. No.: B154433 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Propanesulfonyl Chloride

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
Propanesulfonyl chloride (CAS No. 10147-36-1). The information herein is intended to

support research, development, and safety protocols in a laboratory and industrial setting. This

document presents quantitative data in a structured format, details experimental methodologies

for property determination, and includes a logical workflow for the characterization of chemical

substances.

Core Physical Properties
1-Propanesulfonyl chloride is a colorless to light yellow liquid with a pungent odor.[1] It is

primarily utilized as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and

ionic liquids.[2] Due to its reactive nature, particularly its sensitivity to moisture, proper handling

and storage are crucial.[1][3]

Quantitative Data Summary
The physical properties of 1-Propanesulfonyl chloride are summarized in the table below for

ease of reference and comparison.
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Physical Property Value Source(s)

Molecular Formula C₃H₇ClO₂S [1][4]

Molecular Weight 142.60 g/mol [3]

Density 1.267 g/mL at 25 °C [5]

Boiling Point

78-79 °C at 15 mmHg[5] 71 °C

at 12 mmHg[3] 192.6 °C at 760

mmHg (predicted)[6]

[3][5][6]

Melting Point -37 °C[5] -46 °C[6] [5][6]

Refractive Index (n²⁰/D) 1.453 [1][5]

Flash Point 80.0 °C[6] 97 °C[3] [3][6]

Solubility
Decomposes in hot water.[1][5]

Reacts violently with water.[6]
[1][5][6]

Vapor Density 4.9 (vs air) [5][6]

Vapor Pressure 0.7 ± 0.3 mmHg at 25°C [6]

Experimental Protocols for Physical Property
Determination
The following sections detail the methodologies for determining the key physical properties of

1-Propanesulfonyl chloride. These protocols are based on standard laboratory techniques,

adapted to address the specific hazards associated with this compound, namely its corrosivity

and moisture sensitivity.[1][5]

General Safety Precautions: Due to the corrosive nature of 1-Propanesulfonyl chloride, all

manipulations must be conducted in a well-ventilated fume hood.[5] Appropriate personal

protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile or neoprene),

safety goggles, a face shield, and a lab coat, is mandatory.[7] Emergency eyewash stations

and safety showers should be readily accessible.[8] All glassware must be scrupulously dried

to prevent reaction with the moisture-sensitive compound.[1]
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Determination of Density
The density of a liquid can be determined using a pycnometer or a hydrometer. The

pycnometer method offers higher precision.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume (e.g., 10 mL)

Analytical balance (readable to ±0.0001 g)

Constant temperature water bath

Thermometer

Inert gas source (e.g., nitrogen or argon)

Procedure:

Clean and thoroughly dry the pycnometer.

Determine and record the mass of the empty, dry pycnometer.

Carefully fill the pycnometer with 1-Propanesulfonyl chloride under an inert atmosphere

to avoid exposure to moisture.

Place the filled pycnometer in a constant temperature water bath set to 25 °C and allow it

to equilibrate for at least 30 minutes.

After equilibration, adjust the volume of the liquid to the pycnometer's calibration mark,

ensuring no air bubbles are present.

Remove the pycnometer from the water bath, dry the exterior, and allow it to return to

room temperature.

Determine and record the mass of the filled pycnometer.

The density is calculated by dividing the mass of the 1-Propanesulfonyl chloride by the

known volume of the pycnometer.
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Determination of Boiling Point
The boiling point can be determined using the Thiele tube method, which is suitable for small

sample volumes.

Apparatus:

Thiele tube

Thermometer (-10 to 200 °C)

Capillary tubes (sealed at one end)

Small test tube

Heating mantle or Bunsen burner

Mineral oil or other suitable heating fluid

Procedure:

Add a small amount (approximately 0.5 mL) of 1-Propanesulfonyl chloride to the small

test tube.

Place a capillary tube, with the open end downwards, into the test tube containing the

sample.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the sample

is level with the thermometer bulb.

Place the assembly into the Thiele tube containing the heating fluid, ensuring the sample

is fully immersed.

Gently heat the side arm of the Thiele tube.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

When a continuous and rapid stream of bubbles is observed, stop heating.
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The boiling point is the temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube. Record this temperature.

Determination of Melting Point
For substances that are liquid at room temperature, the melting point is determined by first

freezing the sample.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)

Capillary tubes (sealed at one end)

Cooling bath (e.g., dry ice/acetone)

Thermometer

Procedure:

Dip the open end of a capillary tube into the 1-Propanesulfonyl chloride to draw a small

amount of the liquid into the tube via capillary action.

Carefully freeze the sample within the capillary tube by immersing the bottom of the tube

in a cooling bath.

Once frozen, place the capillary tube into the heating block of the melting point apparatus.

Heat the block at a controlled rate (approximately 1-2 °C per minute) near the expected

melting point.

The melting point is the temperature at which the solid begins to liquefy. Record the

temperature range from the first appearance of liquid to the complete liquefaction of the

solid.

Determination of Refractive Index
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The refractive index is a measure of how light propagates through a substance and is

determined using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water bath

Dropper

Lens paper and ethanol

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.

Calibrate the refractometer using a standard liquid with a known refractive index (e.g.,

distilled water).

Circulate water from the constant temperature bath, set to 20 °C, through the

refractometer prisms.

Place a few drops of 1-Propanesulfonyl chloride onto the lower prism.

Close the prisms and allow a few minutes for the sample to reach thermal equilibrium.

Adjust the refractometer to bring the dividing line between the light and dark fields into

sharp focus at the crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Solubility
A qualitative assessment of solubility in water can be performed, taking into account the

reactivity of 1-Propanesulfonyl chloride with water.

Apparatus:
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Test tubes

Droppers

Distilled water (room temperature and hot)

Procedure:

Place a small amount (e.g., 0.5 mL) of distilled water into a test tube.

Carefully add a few drops of 1-Propanesulfonyl chloride to the test tube.

Observe for any signs of dissolution, formation of a separate layer, or reaction (e.g.,

evolution of gas, heat).

Repeat the procedure with hot water, exercising extreme caution due to the known

decomposition of 1-Propanesulfonyl chloride in hot water.[1][5] Observe and record any

vigorous reaction.

Logical Workflow for Physical Property
Characterization
The following diagram illustrates a logical workflow for the determination and verification of the

physical properties of a chemical substance like 1-Propanesulfonyl chloride.
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Preparation & Safety

Physical Property Determination

Data Analysis & Reporting

Review Safety Data Sheet (SDS)
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Click to download full resolution via product page

Caption: Workflow for the characterization of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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